Cas no 20177-94-0 (3-Piperidinol, 1-methyl-, 4-methylbenzenesulfonate (ester))

3-Piperidinol, 1-methyl-, 4-methylbenzenesulfonate (ester) structure
20177-94-0 structure
Product Name:3-Piperidinol, 1-methyl-, 4-methylbenzenesulfonate (ester)
CAS No:20177-94-0
MF:C13H19NO3S
MW:269.359862565994
CID:1391130
PubChem ID:15015409
Update Time:2025-04-20

3-Piperidinol, 1-methyl-, 4-methylbenzenesulfonate (ester) Chemical and Physical Properties

Names and Identifiers

    • 3-Piperidinol, 1-methyl-, 4-methylbenzenesulfonate (ester)
    • Toluene-4-sulfonic acid 1-methyl-piperidin-3-yl ester hydrochloride
    • 1-Methylpiperidin-3-yl 4-methylbenzenesulfonate
    • DB-234071
    • EN300-7313250
    • 1-Methylpiperidin-3-yl4-methylbenzenesulfonate
    • Toluene-4-sulfonic acid 1-methyl-piperidin-3-yl ester
    • (1-methylpiperidin-3-yl) 4-methylbenzenesulfonate
    • AM100475
    • 20177-94-0
    • 1-methylpiperidin-3-yl 4-methylbenzene-1-sulfonate
    • SB48810
    • (R)-1-Methylpiperidin-3-yl 4-methylbenzenesulfonate
    • SCHEMBL8531228
    • MDL: MFCD21097933
    • Inchi: 1S/C13H19NO3S/c1-11-5-7-13(8-6-11)18(15,16)17-12-4-3-9-14(2)10-12/h5-8,12H,3-4,9-10H2,1-2H3
    • InChI Key: ZCBNKLBOYPCYSS-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OC1CN(C)CCC1

Computed Properties

  • Exact Mass: 269.10856464g/mol
  • Monoisotopic Mass: 269.10856464g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 355
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 55Ų

3-Piperidinol, 1-methyl-, 4-methylbenzenesulfonate (ester) Pricemore >>

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